![molecular formula C26H22ClN3O5 B4616394 ethyl 2'-amino-1-(4-chlorobenzyl)-7'-methyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate](/img/structure/B4616394.png)
ethyl 2'-amino-1-(4-chlorobenzyl)-7'-methyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of complex spiro compounds, such as ethyl 2'-amino-1-(4-chlorobenzyl)-7'-methyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate, often involves multi-step processes including condensation reactions. A typical approach involves the one-pot, three-component condensation reaction in water, utilizing catalysts like Et(3)N to facilitate the process and achieve good yields (Rahmati, Kenarkoohi, & Khavasi, 2012). This methodology is advantageous for synthesizing spiro[indoline-3,4'-pyrazolo[3,4-b]pyridine]-5'-carbonitriles and related structures, demonstrating the feasibility of synthesizing complex spiro compounds efficiently.
Molecular Structure Analysis
The molecular structure of such complex compounds is often elucidated using X-ray crystallography. For example, Dmitriev, Silaichev, & Maslivets (2015) detailed the crystal and molecular structure of a related compound, showcasing the utility of X-ray analysis in understanding the spatial arrangement of atoms within these molecules (Dmitriev, Silaichev, & Maslivets, 2015).
Scientific Research Applications
Synthesis of Novel Compounds
Ethyl 2'-amino-1-(4-chlorobenzyl)-7'-methyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is involved in the synthesis of a wide range of novel compounds. For example, it has been used in the synthesis of substituted ethyl 2-amino-3-cyano-2′,5-dioxo-5′-phenyl-1′,2′,5,7-tetrahydrospiro[furo[3,4-b]pyran-4,3′-pyrrole]-2′-carboxylates through a one-pot reaction with malononitrile and furan-2,4(3H,5H)-dione (Sal’nikova, Dmitriev, & Maslivets, 2017). Additionally, its reactions have led to the formation of various derivatives like pyrano-[2,3-c]pyrazole, isoxazolo[3,4-b]pyridine, and pyrano[2,3-b]pyridine derivatives, demonstrating its versatility in synthesizing a broad spectrum of chemical structures (Harb, Hesien, Metwally, & Elnagdi, 1989).
Development of Catalysis and Annulation Processes
This compound also plays a critical role in the development of catalysis and annulation processes. For instance, it has been utilized in phosphine-catalyzed [4 + 2] annulations to form highly functionalized tetrahydropyridines, showcasing its utility in organic synthesis and the development of new catalytic methods (Zhu, Lan, & Kwon, 2003).
Heterocyclization and Spiro Compound Synthesis
Furthermore, ethyl 2'-amino-1-(4-chlorobenzyl)-7'-methyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is significant in heterocyclization reactions. These reactions are crucial for the synthesis of spiro heterocyclic compounds, such as those involving 1H-pyrrole-2,3-diones with acetonitriles and 4-hydroxycoumarin, leading to compounds with potential therapeutic applications (Dmitriev, Silaichev, & Maslivets, 2015).
properties
IUPAC Name |
ethyl 2-amino-1'-[(4-chlorophenyl)methyl]-7-methyl-2',5-dioxospiro[6H-pyrano[3,2-c]pyridine-4,3'-indole]-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22ClN3O5/c1-3-34-24(32)21-22(28)35-19-12-14(2)29-23(31)20(19)26(21)17-6-4-5-7-18(17)30(25(26)33)13-15-8-10-16(27)11-9-15/h4-12H,3,13,28H2,1-2H3,(H,29,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWGPEWWXFFYJNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C(C13C4=CC=CC=C4N(C3=O)CC5=CC=C(C=C5)Cl)C(=O)NC(=C2)C)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22ClN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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